Ethyl 2-morpholinoisonicotinate
Description
Ethyl 2-morpholinoisonicotinate (EMI) is an organic compound with a unique structure and a wide range of applications in scientific research. It is a derivative of morpholine, a heterocyclic compound with a five-member ring structure containing four carbon atoms and one nitrogen atom. EMI is a useful and versatile molecule that has been used in various experiments in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Chemical Research
Ethyl 2-morpholinoisonicotinate (EMI) is a chemical compound that belongs to the class of isonicotinic acid derivatives. It is used in various chemical research due to its unique structure and properties .
Plant Growth Regulation
There is a study that discusses the role of nicotinic acid, a derivative of isonicotinic acid, in improving plant tolerance and resistance to different types of stress . Although this study does not specifically mention EMI, it suggests that isonicotinic acid derivatives may have potential applications in plant growth regulation.
Heavy Metal Tolerance in Plants
The same study also explores the effect of exogenous application of nicotinic acid on lentil plants under the exposure to lead (Pb) . This suggests that EMI, being an isonicotinic acid derivative, might also have potential applications in improving heavy metal tolerance in plants.
Biochemical Research
EMI could be used in biochemical research, given its potential role in various physiological, metabolic, and enzymatic activities .
properties
IUPAC Name |
ethyl 2-morpholin-4-ylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-2-17-12(15)10-3-4-13-11(9-10)14-5-7-16-8-6-14/h3-4,9H,2,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBQGLKBSCMRITK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NC=C1)N2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376597 |
Source
|
| Record name | ethyl 2-morpholinoisonicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-morpholinoisonicotinate | |
CAS RN |
883107-57-1 |
Source
|
| Record name | Ethyl 2-(4-morpholinyl)-4-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=883107-57-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 2-morpholinoisonicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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